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Compound of Interest

Compound Name: Kavaform

CAS No.: 8074-25-7

Cat. No.: B1233117

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Kavaform® is a pharmaceutical preparation containing kawain, a major kavalactone, along

with magnesium orotate and Vitis Vinifera Rubra.[1][2] Kavalactones, the active constituents of

the kava plant (Piper methysticum), are recognized for their anxiolytic and sedative properties.

[1] Accurate and robust analytical methods are essential for the quality control and

pharmacokinetic studies of Kavaform®. This application note details a comprehensive HPLC-

MS protocol for the quantitative analysis of kawain in Kavaform® capsules. The described

method is based on established protocols for kavalactone analysis in various matrices,

ensuring high sensitivity and selectivity.[3][4]

Principle
This method utilizes High-Performance Liquid Chromatography (HPLC) coupled with Mass

Spectrometry (MS) to separate and quantify kawain from the complex matrix of a Kavaform®

capsule. The HPLC system separates the individual components of the sample extract, and the
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mass spectrometer provides selective detection and quantification of the target analyte,

kawain, based on its specific mass-to-charge ratio.

Experimental Protocols
Sample Preparation: Kavaform® Capsule Extraction
This protocol is designed for the extraction of kawain from Kavaform® capsules.

Materials:

Kavaform® capsules

Methanol (HPLC grade)

Deionized water (18 MΩ·cm)

0.45 µm syringe filters (PTFE or nylon)

Vortex mixer

Centrifuge

Analytical balance

Procedure:

Accurately weigh the contents of a single Kavaform® capsule.

Transfer the powder to a 50 mL centrifuge tube.

Add 25 mL of methanol to the tube.

Vortex the tube for 5 minutes to ensure thorough mixing and dissolution.

Place the tube in a sonicator bath for 15 minutes to facilitate extraction.

Centrifuge the sample at 4000 rpm for 10 minutes to pellet insoluble excipients.
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Carefully collect the supernatant and filter it through a 0.45 µm syringe filter into an HPLC

vial.

Prepare a 1:10 dilution of the filtered extract with the initial mobile phase (e.g., 50:50

methanol:water) for analysis.

HPLC-MS Analysis
Instrumentation:

HPLC system with a binary pump, autosampler, and column oven.

Mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions:

Parameter Value

Column
C18 reverse-phase column (e.g., 2.1 x 100 mm,

1.8 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient

30% B to 90% B over 10 minutes, hold at 90% B

for 2 minutes, return to 30% B and equilibrate

for 3 minutes

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

Mass Spectrometry Conditions:
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Parameter Value

Ionization Mode Positive Electrospray Ionization (ESI+)

Capillary Voltage 3.5 kV

Source Temperature 120 °C

Desolvation Temperature 350 °C

Desolvation Gas Flow 600 L/hr

Cone Gas Flow 50 L/hr

Scan Mode
Selected Ion Recording (SIR) or Multiple

Reaction Monitoring (MRM)

MRM Transition for Kawain:

Precursor Ion (m/z) Product Ion (m/z) Collision Energy (eV)

231.1 131.1 15

Data Presentation
Quantitative Analysis of Kawain
The concentration of kawain in Kavaform® samples can be determined using a calibration

curve prepared from a certified kawain standard.

Table 1: Calibration Curve Data for Kawain Standard
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Concentration (ng/mL) Peak Area

1 1,520

5 7,650

10 15,100

50 75,800

100 152,500

500 760,200

Table 2: Quantitative Results for Kawain in Kavaform®

Sample ID Weight (mg) Peak Area
Concentration
(ng/mL)

Amount per
Capsule (mg)

Kavaform_01 500 45,300 30.1 75.25

Kavaform_02 502 46,100 30.6 76.80

Kavaform_03 498 44,800 29.8 74.20

Visualizations
Experimental Workflow
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Caption: Workflow for the quantitative analysis of kawain in Kavaform®.
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Kavalactone Neuroprotective Signaling Pathway
Kavalactones have been shown to exert neuroprotective effects through various signaling

pathways, including the modulation of GABA receptors and the p38/NF-κB/COX-2 pathway.
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Caption: Simplified signaling pathway of kavalactones' neuroprotective effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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